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Compound of Interest

Compound Name: Acid blue 260

Cat. No.: B1343615 Get Quote

For researchers, scientists, and drug development professionals, understanding the

characteristics of chemical compounds is paramount. This guide provides a detailed

comparison of Erionyl Blue A-R and Acid Blue 260. It is important to note that "Erionyl Blue A-

R" is a trade name for the dye also known as Acid Blue 260.[1][2][3][4][5][6] Therefore, this

document serves as a comprehensive overview of the performance characteristics of this

single chemical entity, which is identified by the CAS number 62168-86-9.[1][2][7][6][8][9]

Chemical and Physical Properties
Acid Blue 260 is an anthraquinone-based acid dye.[9][10] It appears as a blue powder and is

soluble in water.[1][11] The molecular formula for Acid Blue 260 is C26H23ClN3NaO6S, with a

molecular weight of 563.99.[7][8][9][10][12] Another source lists the molecular formula as

C31H26N3O6S-.Na+ and a molecular weight of 591.60944.[11] It is primarily used for dyeing

and printing on wool, nylon, and silk, as well as for coloring leather.[8]

Property Value Source

CAS Number 62168-86-9 [1][2][7][6][8][9]

Molecular Formula C26H23ClN3NaO6S [7][8][9][10][12]

Molecular Weight 563.99 [7][8][9][10][12]

Appearance Blue Powder [1][10][11]

Solubility in Water 70 g/L (at 90°C) [8]
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Performance Characteristics: Fastness Properties
The performance of a dye is often determined by its fastness properties, which indicate its

resistance to various environmental factors. Acid Blue 260 exhibits good to excellent fastness

properties, making it a reliable choice for textile applications.[11]

Fastness Test Grade (on Nylon)

Light Fastness (ISO) 6-7

Washing (Soaping at 50°C) 4-5

Perspiration (Alkali) 4-5

Oxygen Bleaching 4-5

Seawater 4-5

Data sourced from various supplier technical data sheets. Grading is typically on a scale of 1 to

5 or 1 to 8, with the higher number indicating better fastness.

Toxicological Profile
Safety is a critical consideration in any application. The toxicological data for Acid Blue 260
indicates that it should be handled with care. It is harmful if swallowed and may cause irritation

to the eyes, skin, and respiratory tract.[12] Mutagenicity data has been reported for this

compound.[12]
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Effect Observation

Ingestion
Harmful if swallowed, may cause

gastrointestinal irritation.[12]

Inhalation May cause irritation of the respiratory tract.[12]

Skin Contact
Prolonged or repeated contact may cause skin

irritation.[12]

Eye Contact Dust may cause irritation and inflammation.[12]

Carcinogenicity
Not listed by ACGIH, IARC, NIOSH, NTP, or

OSHA.[12]

Mutagenicity Mutagenicity data reported.[12]

Experimental Protocols
General Dyeing Procedure for Polyamide
This protocol outlines a general procedure for dyeing polyamide fibers with Acid Blue 260.

Preparation Dyeing Cycle Finishing

Prepare Dyebath
(pH 4.5-5.5)

Add Auxiliaries
(e.g., leveling agent)

Introduce
Polyamide Fabric

Raise Temperature
to 98°C

Hold at 98°C
(30-60 min) Cool Down Rinse Aftertreatment

(Optional, for improved fastness) Dry

Click to download full resolution via product page

Caption: Typical workflow for dyeing polyamide with Acid Blue 260.

Dyebath Preparation: The dyebath is prepared with water, and the pH is adjusted to a weakly

acidic range (pH 4.5-5.5) using acetic acid or formic acid.[13][14]

Addition of Auxiliaries: Leveling agents and other necessary textile auxiliaries are added to

the dyebath to ensure even dye uptake.
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Dyeing: The polyamide material is introduced into the dyebath. The temperature is gradually

raised to 98°C and held for 30-60 minutes, depending on the desired shade depth.[14]

Rinsing and Aftertreatment: After dyeing, the material is rinsed thoroughly. An aftertreatment

with a fixing agent can be applied to improve wet fastness properties.[15]

Drying: The dyed material is then dried.

Enzymatic Removal from Aqueous Solution
Research has shown that Acid Blue 260 (Erionyl Blue A-R) can be removed from wastewater

using enzymatic extracts from fungi like Pleurotus ostreatus.[16] This process offers a potential

bioremediation strategy.

Enzymatic Degradation
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(Controlled Temperature & pH)
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Caption: Enzymatic degradation of Acid Blue 260.

A study demonstrated the following:
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Enzyme Source: Extracellular fungal extracts containing laccases from Pleurotus ostreatus

and Pleurotus djamor.[16]

Dye Concentration: Artificially contaminated water with 200 ppm of Erionyl Blue A-R.[16]

Removal Efficiency: Up to 93.6% removal was achieved with the enzymatic extract of P.

ostreatus.[16]

Conclusion
Erionyl Blue A-R and Acid Blue 260 are two names for the same versatile acid dye. It offers

bright blue shades with good fastness properties, making it suitable for various applications in

the textile and leather industries. While it exhibits some level of toxicity, necessitating careful

handling, its performance characteristics are well-documented. Furthermore, emerging

research on its bioremediation suggests potential for environmentally friendly disposal

methods. This guide provides a foundational understanding of its properties and applications

for professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://emperordye.com/tds/acid-blue-260.html
https://emperordye.com/tds/acid-blue-260.html
http://www.worlddyevariety.com/acid-dyes/acid-blue-260.html
https://www.hztya.com/product/tnyanyl-a-dyes/acid-blue-260.html
https://www.hztya.com/news/industry-news/acid-blue-260-dyes-the-preferred-dye-for-textile-and-leather-dyeing.html
https://www.cncolorchem.com/upLoad/file/20170315/14895647577795011.pdf
http://www.dimacolorgroup.com/product_detail_en/id/142.html
http://www.dimacolorgroup.com/product_detail_en/id/142.html
https://www.scribd.com/document/543279048/Polyamide-Dyeing-14-March-2017-1
https://www.scribd.com/doc/116345880/2006-13-Tectilon-Erionyl-Lanaset-Polar
https://microbiologyjournal.org/removal-of-erionyl-blue-a-r-and-solophenyl-black-fr-textile-dyes-using-enzymatic-extracts-of-laccasesof-pleurotusostreatus-andpleurotusdjamor/
https://www.benchchem.com/product/b1343615#erionyl-blue-a-r-vs-acid-blue-260-performance-characteristics
https://www.benchchem.com/product/b1343615#erionyl-blue-a-r-vs-acid-blue-260-performance-characteristics
https://www.benchchem.com/product/b1343615#erionyl-blue-a-r-vs-acid-blue-260-performance-characteristics
https://www.benchchem.com/product/b1343615#erionyl-blue-a-r-vs-acid-blue-260-performance-characteristics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1343615?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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